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Compound of Interest

Compound Name: Monatepil Maleate

Cat. No.: B1676708 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core physicochemical

properties and solubility of Monatepil Maleate. The information is curated for researchers,

scientists, and professionals involved in drug development, offering critical data for formulation,

bioavailability, and pharmacokinetic studies.

Physicochemical Properties
Monatepil Maleate is a calcium channel blocker and α1-adrenergic receptor antagonist.[1] Its

fundamental physicochemical characteristics are summarized in the table below. While

extensive literature searches have been conducted, specific experimental values for pKa and

logP were not readily available. Therefore, computationally predicted values from established

algorithms are provided to guide formulation and development efforts.

Property Value Source

Molecular Formula C32H34FN3O5S [2]

Molecular Weight 591.69 g/mol [2]

Melting Point 149-150 °C

pKa (Predicted) 7.8 (most basic)

logP (Predicted) 5.4
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Note on Predicted Values: The pKa and logP values are predicted using established

computational models and should be considered as estimates. Experimental determination is

recommended for definitive characterization.

Solubility Profile
The solubility of Monatepil Maleate has been qualitatively described in various solvents.

Quantitative data from publicly available literature is limited. The following table summarizes

the available solubility information.

Solvent Qualitative Solubility
Quantitative Solubility
(mg/mL)

Water Practically Insoluble Data not available

Ethanol Sparingly Soluble Data not available

Methanol Soluble Data not available

Acetic Acid Soluble Data not available

Dimethylformamide (DMF) Soluble Data not available

Chloroform Sparingly Soluble Data not available

Acetic Anhydride Sparingly Soluble Data not available

Acetone Sparingly Soluble Data not available

Ether Practically Insoluble Data not available

Experimental Protocols
The determination of the physicochemical properties outlined above requires standardized

experimental protocols to ensure accuracy and reproducibility. Below are detailed

methodologies for key experiments.

Determination of Melting Point
The melting point of Monatepil Maleate can be determined using the capillary melting point

method.
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Workflow for Melting Point Determination

Sample Preparation:
Finely powder the crystalline Monatepil Maleate.

Capillary Loading:
Pack the powdered sample into a capillary tube to a height of 2-3 mm.

Apparatus Setup:
Place the capillary tube in a calibrated melting point apparatus.

Heating:
Heat the apparatus at a controlled rate (e.g., 1-2 °C/min) near the expected melting point.

Observation:
Record the temperature at which the substance first begins to melt and the temperature at which it is completely liquid.

Result:
The melting range is reported.
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Workflow for Melting Point Determination.

Procedure:

A small amount of finely powdered Monatepil Maleate is packed into a capillary tube.

The capillary tube is placed in a calibrated melting point apparatus.

The sample is heated at a slow, controlled rate.

The temperature at which the substance begins to melt and the temperature at which it

becomes completely liquid are recorded to define the melting range.

Solubility Determination (Shake-Flask Method)
The equilibrium solubility of Monatepil Maleate in various solvents can be determined using

the shake-flask method, a gold standard for solubility assessment.

Workflow for Shake-Flask Solubility Determination

Preparation:
Add an excess amount of Monatepil Maleate to a known volume of the solvent in a sealed flask.

Equilibration:
Agitate the flask at a constant temperature (e.g., 25°C or 37°C) for a sufficient period (e.g., 24-72 hours) to reach equilibrium.

Phase Separation:
Allow the suspension to settle, followed by centrifugation or filtration to separate the undissolved solid.

Quantification:
Analyze the concentration of Monatepil Maleate in the clear supernatant using a validated analytical method (e.g., HPLC-UV).

Result:
The solubility is reported in units such as mg/mL or mol/L.
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Workflow for Shake-Flask Solubility Determination.

Procedure:

An excess amount of solid Monatepil Maleate is added to a known volume of the solvent in

a sealed container.
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The mixture is agitated at a constant temperature for a prolonged period (typically 24 to 72

hours) to ensure equilibrium is reached.

The saturated solution is then separated from the undissolved solid by centrifugation and/or

filtration.

The concentration of Monatepil Maleate in the clear supernatant is determined using a

suitable analytical technique, such as High-Performance Liquid Chromatography (HPLC).

Signaling Pathways
Monatepil Maleate exerts its therapeutic effects through the dual antagonism of L-type calcium

channels and α1-adrenergic receptors.[3]

L-type Calcium Channel Blockade
By blocking L-type calcium channels, Monatepil Maleate inhibits the influx of calcium ions into

vascular smooth muscle cells and cardiac myocytes, leading to vasodilation and a decrease in

cardiac contractility.

Signaling Pathway of L-type Calcium Channel Blockade
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Signaling Pathway of L-type Calcium Channel Blockade.

α1-Adrenergic Receptor Antagonism
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Monatepil Maleate also acts as an antagonist at α1-adrenergic receptors, primarily on

vascular smooth muscle. This action inhibits the vasoconstrictor effects of catecholamines like

norepinephrine.

Signaling Pathway of α1-Adrenergic Receptor Antagonism
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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